Cas no 954230-95-6 (5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 954230-95-6
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 4667256
• Update Time: 2025-10-29

5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic Acid
• 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C8H5NO3S/c10-8(11)5-4-9-12-7(5)6-2-1-3-13-6/h1-4H,(H,10,11)
• InChI Key： ASSDHSCKHFBLII-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=C(C(O)=O)C=N1

Additional information on 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 954230-95-6)

5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid, with the chemical formula C₈H₅NOS₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the oxazole family, characterized by a five-membered ring containing one oxygen atom and two nitrogen atoms. The presence of a thiophen-2-yl substituent at the 5-position of the oxazole ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound is identified by its CAS number CAS No. 954230-95-6, which serves as a unique identifier in scientific literature and databases. Its molecular structure combines the stability of the oxazole core with the bioactivity-enhancing capabilities of the thiophene moiety. This combination has garnered interest among researchers exploring novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer applications.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and potential for developing next-generation pharmaceuticals. The thiophen-2-yl-substituted oxazole derivative has emerged as a promising candidate for further investigation. Its structural features suggest that it may interact with biological targets in ways that conventional drugs do not, offering new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The carboxylic acid group at the 4-position of the oxazole ring provides a reactive site for further functionalization, allowing chemists to tailor its properties for specific biological outcomes. This flexibility has led to its incorporation into various synthetic strategies aimed at creating novel drug candidates.

The pharmacological potential of 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human disease pathways. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammation and cell proliferation, making it a candidate for treating conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the oxazole ring and subsequent functional group transformations to introduce the thiophenyl moiety and the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving accessibility for research purposes.

The role of computational chemistry in studying 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might behave in biological systems before conducting expensive wet-lab experiments. These simulations can provide insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process.

In conclusion, 5-(thiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 954230-95-6) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for new therapeutic agents. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.